Cas no 1257740-52-5 (2-Bromomethylphenylboronic acid MIDA ester)

2-Bromomethylphenylboronic acid MIDA ester is a versatile boronic acid derivative used in cross-coupling reactions, particularly in Suzuki-Miyaura couplings. The MIDA (N-methyliminodiacetic acid) ester group enhances stability, allowing for controlled reactivity and improved handling under ambient conditions. The bromomethyl substituent provides a reactive site for further functionalization, making it valuable in iterative synthesis and complex molecule construction. This compound is particularly useful in medicinal chemistry and materials science, where precise boron incorporation is required. Its crystalline form ensures consistent purity, facilitating reproducible results in synthetic applications. The combination of boronic acid and bromomethyl functionalities offers a strategic intermediate for multi-step transformations.
2-Bromomethylphenylboronic acid MIDA ester structure
1257740-52-5 structure
Product Name:2-Bromomethylphenylboronic acid MIDA ester
CAS No:1257740-52-5
MF:C12H13BBrNO4
MW:325.950922727585
CID:2602459
PubChem ID:329763651
Update Time:2025-11-06

2-Bromomethylphenylboronic acid MIDA ester Chemical and Physical Properties

Names and Identifiers

    • 2-Bromomethylphenylboronic acid MIDA ester
    • 2-[2-(bromomethyl)phenyl]-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
    • DTXSID00746370
    • Boron, [2-(bromomethyl)phenyl][N-[(carboxy-kappaO)methyl]-N-methylglycinato(2-)-kappaN,kappaO]-, (T-4)-
    • 1257740-52-5
    • 2-(2-(Bromomethyl)phenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
    • MDL: MFCD16621461
    • Inchi: 1S/C12H13BBrNO4/c1-15-7-11(16)18-13(19-12(17)8-15)10-5-3-2-4-9(10)6-14/h2-5H,6-8H2,1H3
    • InChI Key: GUOSLMTXTQNEPM-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC=CC=1B1OC(CN(C)CC(=O)O1)=O

Computed Properties

  • Exact Mass: 325.01210g/mol
  • Monoisotopic Mass: 325.01210g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Melting Point: 196-202 °C

2-Bromomethylphenylboronic acid MIDA ester Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

2-Bromomethylphenylboronic acid MIDA ester Pricemore >>

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Additional information on 2-Bromomethylphenylboronic acid MIDA ester

Introduction to 2-Bromomethylphenylboronic Acid MIDA Ester (CAS No. 1257740-52-5)

2-Bromomethylphenylboronic Acid MIDA Ester is a highly specialized chemical compound with the CAS number 1257740-52-5. This compound is widely recognized in the field of organic synthesis and materials science due to its unique structural properties and versatile applications. The MIDA ester functional group plays a pivotal role in enhancing the stability and reactivity of the boronic acid moiety, making it an invaluable tool in modern chemical research.

The structure of 2-Bromomethylphenylboronic Acid MIDA Ester consists of a phenyl ring substituted with a bromomethyl group and a boronic acid group protected as an MIDA ester. This configuration allows for precise control over the reactivity of the boronic acid, enabling its use in various coupling reactions, such as Suzuki-Miyaura couplings. Recent studies have highlighted its effectiveness in constructing complex aromatic systems, which are critical in drug discovery and materials development.

One of the most significant advancements involving this compound is its application in cross-coupling reactions under mild conditions. Researchers have demonstrated that 2-Bromomethylphenylboronic Acid MIDA Ester can facilitate the synthesis of biaryl compounds with high efficiency and selectivity. These findings have been published in leading journals, underscoring its importance in contemporary organic chemistry.

In addition to its role in organic synthesis, 2-Bromomethylphenylboronic Acid MIDA Ester has found applications in polymer chemistry. Its ability to undergo controlled polymerization reactions has led to the development of novel materials with tailored properties, such as improved thermal stability and mechanical strength. These materials are being explored for use in advanced electronics and biomedical devices.

The synthesis of 2-Bromomethylphenylboronic Acid MIDA Ester involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Recent optimizations in this synthesis pathway have been reported, focusing on reducing environmental impact and improving scalability for industrial applications.

From a toxicological perspective, studies on 2-Bromomethylphenylboronic Acid MIDA Ester have shown it to be relatively non-toxic under standard laboratory conditions. However, like all chemicals, proper handling and storage procedures must be followed to ensure safety.

In conclusion, 2-Bromomethylphenylboronic Acid MIDA Ester (CAS No. 1257740-52-5) is a cornerstone compound in modern chemical research, offering unparalleled versatility across multiple disciplines. Its continued exploration promises to unlock new possibilities in drug development, materials science, and beyond.

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